(Nitrilotris(methylene))triphosphonic acid

Specification

• CAS No.: 6419-19-8
• Molecular Formula: C3H12NO9P3
• Molecular Weight: 299.05 g/mol
• IUPAC Name: [bis(phosphonomethyl)amino]methylphosphonic acid
• Standard InChI: InChI=1S/C3H12NO9P3/c5-14(6,7)1-4(2-15(8,9)10)3-16(11,12)13/h1-3H2,(H2,5,6,7)(H2,8,9,10)(H2,11,12,13)
• Standard InChI Key: YDONNITUKPKTIG-UHFFFAOYSA-N
• SMILES: C(N(CP(=O)(O)O)CP(=O)(O)O)P(=O)(O)O
• Canonical SMILES: C(N(CP(=O)(O)O)CP(=O)(O)O)P(=O)(O)O
• Appearance: Solid powder
• Boiling Point: 480.0 °C
• Melting Point: 210-215°C

Introduction

Chemical Structure and Nomenclature

(Nitrilotris(methylene))triphosphonic acid belongs to the organophosphonate family, characterized by direct carbon-phosphorus bonds. Its IUPAC name, nitrilotris(methylenephosphonic acid), reflects its trifunctional architecture: a nitrogen center linked to three methylenephosphonic acid groups. The molecular structure is represented as $\text{N}(\text{CH}_2\text{PO}_3\text{H}_2)_3$, with each phosphonic acid group contributing to its high affinity for polyvalent metal cations.

Table 1: Key Structural and Chemical Identifiers

Property	Value
CAS No.	6419-19-8
EC No.	229-146-5
Molecular Formula	$\text{C}_3\text{H}_{12}\text{NO}_9\text{P}_3$
Molecular Weight	299.05 g/mol
Solubility	Highly soluble in water

Synthesis and Physicochemical Properties

ATMP is synthesized via a Mannich-type reaction involving ammonia, formaldehyde, and phosphorous acid. This one-pot process proceeds under acidic conditions, yielding a hygroscopic, crystalline solid:

$$\text{NH}_3 + 3\text{HCHO} + 3\text{H}_3\text{PO}_3 \rightarrow \text{N}(\text{CH}_2\text{PO}_3\text{H}_2)_3 + 3\text{H}_2\text{O}$$

The reaction’s efficiency hinges on stoichiometric control and temperature modulation to prevent side products.

Key Physicochemical Properties:

• Chelation Capacity: ATMP forms stable complexes with cations like $\text{Ca}^{2+}$, $\text{Mg}^{2+}$, and $\text{Fe}^{3+}$, with stability constants ($\log K$) exceeding 10 for $\text{Ca}^{2+}$ at pH 7.

• Thermal Stability: Decomposes above 200°C, releasing phosphorous oxides and nitrogen compounds.

• pH Sensitivity: Exists in multiple protonation states ($\text{H}_6\text{L}$ to $\text{L}^{6-}$) depending on solution pH, influencing its chelation behavior.

Chelation Mechanisms and Metal Ion Interactions

ATMP’s three phosphonic acid groups act as multidentate ligands, enabling coordination with metal ions through oxygen atoms. The chelation process involves:

• Electrostatic Attraction: Protonated phosphonate groups attract cationic species.

• Ligand Exchange: Displacement of water molecules from the metal’s hydration sphere.

• Complex Formation: Creation of six-membered rings with metals, enhancing thermodynamic stability.

Table 2: Stability Constants of ATMP-Metal Complexes

Metal Ion	$\log K$ (25°C)
$\text{Ca}^{2+}$	10.2
$\text{Mg}^{2+}$	8.7
$\text{Fe}^{3+}$	16.5

This chelation efficacy underpins ATMP’s utility in inhibiting scale formation by sequestering hardness ions in aqueous systems.

Applications in Water Treatment and Nanofiltration

Scale Inhibition

ATMP prevents scale deposition (e.g., $\text{CaCO}_3$, $\text{CaSO}_4$) via threshold inhibition and crystal distortion. At sub-stoichiometric concentrations (1–10 mg/L), it adsorbs onto nascent crystal nuclei, blocking growth sites.

Impact on Nanofiltration Performance

A seminal study investigated ATMP’s effects on nanofiltration (NF) membranes treating calcium-rich solutions:

• Experimental Setup: NF 270 membrane; 3 mmol/L $\text{CaCl}_2$; ATMP concentrations 0–20 mg/L.

• Findings:

  • Rejection Rate: A local minimum (65%) occurred at 10 mg/L ATMP (pH 5.5), attributed to membrane isoelectric point (IEP) effects.

  • Permeate Flux: Peaked at 75 L·m$^{-2}$·h$^{-1}$ under the same conditions.

  • Mechanism: Electrostatic interactions dominated over chelation, altering membrane surface charge and pore structure.

Table 3: ATMP Concentration vs. NF Performance

[ATMP] (mg/L)	$\text{Ca}^{2+}$ Rejection (%)	Permeate Flux (L·m$^{-2}$·h$^{-1}$)
0	58	68
10	65	75
20	82	62

Surface Modification and Industrial Uses

ATMP forms protective coatings on aluminum surfaces, mitigating corrosion and water-induced degradation. Reaction with $\text{Al}_2\text{O}_3$ yields a phosphonate-aluminate layer, enhancing durability in microfabrication. Industrial applications include:

• Cooling Water Systems: Scale and corrosion inhibition at 5–20 mg/L doses.

• Textile Processing: Metal ion sequestration to prevent dye precipitation.

• Pulp/Paper Industry: Peroxide stabilization during bleaching.